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Compound of Interest

Compound Name: Chromite (Cr2FeO4)

Cat. No.: B1603488 Get Quote

This guide provides a comprehensive comparison of the mechanical properties of chromite-

reinforced composites against other common reinforcement alternatives. The data presented is

compiled from various experimental studies to offer an objective overview for researchers,

scientists, and drug development professionals.

Data Presentation: Comparative Mechanical
Properties
The following tables summarize the quantitative data on the mechanical properties of chromite-

reinforced composites and their alternatives. It is important to note that the values are sourced

from different studies and may involve variations in composite fabrication and testing

conditions.

Metal Matrix Composites (Aluminum Matrix)
Reinforcement
Material

Tensile Strength
(MPa)

Hardness Wear Rate

Chromite (Cr) 145 - 255[1] 60 - 92.3 HRB[2][3] Data not available

Silicon Carbide (SiC) 92 - 139.4[4] 87.1 BHN[5]
High wear

resistance[6][7][8]

Alumina (Al₂O₃) 61.38 - 78.16[2] 38 - 93 BHN[4]
High wear

resistance[6]
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Polymer Matrix Composites (Epoxy Matrix)
Reinforcement
Material

Tensile Strength
(MPa)

Flexural Strength
(MPa)

Impact Strength (J)

Chromite Data not available 47.8 - 56.7[9] 7.18 - 13.2[10]

Glass Fiber
Increases with fiber

content[11]
475.27[12]

Increases with fiber

content[13]

Carbon Fiber 600 - 1900[14][15] 1200[15] Data not available

Silicon Carbide (SiC) 91.33 - 158.17[16] 404.06 - 558.6[16] 28.25 - 33.71[16]

Alumina (Al₂O₃)

Tensile strength

increases with

reinforcement[17]

Data not available
82.74% higher than

matrix[18]

Experimental Protocols
Detailed methodologies for the key experiments cited are outlined below, based on standard

testing procedures.

Tensile Testing
Standard: ASTM D3039 / D3039M

Objective: To determine the in-plane tensile properties of polymer matrix composites.

Specimen Preparation: A thin, flat strip of the composite material with a constant rectangular

cross-section is prepared. The typical dimensions are 250 mm in length and 25 mm in width.

Procedure:

The specimen is mounted into the grips of a universal testing machine.

A tensile load is applied at a constant crosshead speed until the specimen fails. The

recommended time to failure is between 1 and 10 minutes.

Strain is measured using an extensometer or strain gauges.
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The ultimate tensile strength, tensile modulus, and Poisson's ratio are calculated from the

stress-strain curve. At least five specimens are tested for each sample.

Hardness Testing
Standard: ASTM E384

Objective: To determine the microindentation hardness of materials.

Specimen Preparation: The surface of the composite specimen is polished to a mirror-like

finish to ensure accurate measurements.

Procedure:

A calibrated machine is used to apply a diamond indenter of a specific geometry (Vickers

or Knoop) onto the surface of the material.

The indenter is forced into the material with a specific test load.

After the load is removed, the dimensions of the indentation are measured using a

microscope.

The microhardness value is calculated based on the load and the indentation area.

Wear Testing
Standard: ASTM G99

Objective: To determine the wear of materials during sliding using a pin-on-disk apparatus.

Specimen Preparation: A pin or ball of one material and a flat circular disk of the other

material are prepared.

Procedure:

The pin is positioned perpendicular to the disk.

The pin is pressed against the disk with a specified load.
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The disk is rotated at a constant speed for a set distance.

Wear is determined by measuring the mass loss of the pin and disk or by measuring the

dimensions of the wear track.

Flexural Strength Testing
Standard: ASTM D790

Objective: To determine the flexural properties of unreinforced and reinforced plastics and

electrical insulating materials.

Specimen Preparation: A rectangular bar of the composite material is prepared according to

the standard's specifications.

Procedure:

The specimen is placed on two supports in a three-point bending setup.

A load is applied to the center of the specimen at a constant rate.

The load and deflection are recorded until the specimen fractures or reaches a maximum

strain of 5.0%.

Flexural strength and modulus are calculated from the load-deflection curve.

Impact Strength Testing
Standard: ASTM D256

Objective: To determine the resistance of plastics to breakage by flexural shock as indicated

by the energy extracted from standardized pendulum-type hammers.

Specimen Preparation: A notched or unnotched specimen of standard dimensions is

prepared.

Procedure:

The specimen is clamped in the testing machine.
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A pendulum hammer of a specified weight is released, striking the specimen.

The energy absorbed by the specimen during the break is measured.

Visualizations
Experimental Workflow for Mechanical Property
Analysis
Caption: Workflow for mechanical characterization of composites.

Signaling Pathway of Reinforcement in a Composite
Matrix
Caption: Stress transfer pathway in reinforced composites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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